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Compound of Interest

Compound Name: 2-Methyl benzamideoxime

Cat. No.: B2979771 Get Quote

Abstract
2-Methylbenzamideoxime is a chemical compound utilized as a synthetic intermediate and

building block in the field of drug discovery and pharmaceutical synthesis. While the specific

historical discovery of this compound is not extensively documented in publicly available

literature, its structural motifs are present in various biologically active molecules. This guide

provides a comprehensive overview of its chemical properties, plausible synthetic routes, and

characterization methods, drawing parallels from structurally related compounds. Furthermore,

it explores the potential biological significance of molecules derived from this scaffold, with a

particular focus on the inhibition of key signaling pathways implicated in disease.

Chemical Properties and Data
2-Methylbenzamideoxime, also known by its systematic name (Z)-N'-hydroxy-2-

methylbenzimidamide, is a crystalline solid with the molecular formula C8H10N2O. Key

quantitative data for this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C8H10N2O

Molecular Weight 150.2 g/mol

CAS Number 40312-14-9

Physical Form Crystalline solid

Purity ≥98%

Melting Point 144-148 °C

Synthetic Protocols
While a specific, historically documented synthesis for 2-methylbenzamideoxime is not readily

available, a general and plausible method involves the reaction of a substituted benzonitrile

with hydroxylamine. A representative protocol, adapted from standard organic synthesis

methodologies for amidoximes, is provided below.

General Synthesis of Benzamide Oximes
Objective: To synthesize a benzamide oxime derivative from the corresponding benzonitrile.

Materials:

2-Methylbenzonitrile

Hydroxylamine hydrochloride

Sodium carbonate or other suitable base

Ethanol or other suitable solvent

Water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle
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Procedure:

Dissolution: Dissolve 2-methylbenzonitrile in ethanol in a round-bottom flask.

Reagent Addition: In a separate flask, prepare an aqueous solution of hydroxylamine

hydrochloride and a base such as sodium carbonate.

Reaction: Add the hydroxylamine solution to the stirred solution of 2-methylbenzonitrile.

Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can

be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature.

Isolation: The product may precipitate upon cooling or after the addition of water. Collect the

solid by vacuum filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield the final 2-methylbenzamideoxime.

Characterization Techniques
The structure and purity of synthesized 2-methylbenzamideoxime would be confirmed using a

suite of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the presence and connectivity of the protons and carbons in the molecule.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the O-H,

N-H, and C=N bonds.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition of the compound.

Melting Point Analysis: To assess the purity of the final product.

Biological Context and Potential Applications
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While 2-methylbenzamideoxime itself is primarily a synthetic intermediate, its structural

analogs, particularly benzamide derivatives, have shown significant biological activities. This

suggests that molecules synthesized using 2-methylbenzamideoxime as a starting material

could have therapeutic potential.

Inhibition of the Hedgehog Signaling Pathway
Derivatives of 2-methoxybenzamide have been identified as potent inhibitors of the Hedgehog

(Hh) signaling pathway.[1][2][3] This pathway is crucial in embryonic development and its

aberrant activation is implicated in various cancers.[1][2] The inhibition of this pathway is a

promising strategy for anticancer therapy.[1][2]

The core mechanism of Hh pathway inhibition by these benzamide derivatives involves

targeting the Smoothened (Smo) receptor, a key component of the signaling cascade.[1][2]

Extracellular Space Cell Membrane Cytoplasm Nucleus

Hedgehog Ligand Patched-1 (PTCH1)
Binds

Smoothened (SMO)
Inhibits

SUFU
Inhibits

GLI
Inhibits

GLI (Active) Target Gene
Expression

Promotes

2-Methoxybenzamide
Derivative

Inhibits

Click to download full resolution via product page

Caption: Simplified Hedgehog signaling pathway and the inhibitory action of benzamide

derivatives on Smoothened (SMO).

Antimicrobial Activity
2-Aminobenzamide derivatives have been synthesized and evaluated for their antimicrobial

properties.[4] These compounds have shown activity against various Gram-positive and Gram-

negative bacteria, as well as fungal strains.[4] The synthesis of novel compounds from 2-

methylbenzamideoxime could lead to the discovery of new antimicrobial agents.
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Conclusion
2-Methylbenzamideoxime serves as a valuable building block for the synthesis of a diverse

range of chemical entities. While its own discovery and history are not well-documented, the

established biological activities of structurally related benzamide derivatives, particularly in

cancer and infectious diseases, highlight the potential of this compound in drug discovery and

development. Further exploration of derivatives synthesized from 2-methylbenzamideoxime is

warranted to uncover novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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